3-iodo-N-(isoquinolin-4-ylmethyl)aniline

• IUPAC Name: 3-iodo-N-(isoquinolin-4-ylmethyl)aniline
• InChI: InChI=1S/C16H13IN2/c17-14-5-3-6-15(8-14)19-11-13-10-18-9-12-4-1-2-7-16(12)13/h1-10,19H,11H2
• InChI Key: WUBOERAOQDKIJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NC=C2CNC3=CC(=CC=C3)I
• Molecular Formula: C16H13IN2
• Molecular Weight: 360.19 g/mol

Description

3-Iodo-N-(isoquinolin-4-ylmethyl)aniline is a substituted aniline derivative featuring an iodine atom at the 3-position of the aromatic ring and an isoquinolin-4-ylmethyl group attached to the nitrogen. The iodine substituent enhances electrophilic reactivity, enabling cross-coupling reactions, while the isoquinoline moiety contributes to π-π stacking interactions and hydrogen bonding, critical for supramolecular assembly .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Interactions/Properties	Reference
3-Iodo-N-(isoquinolin-4-ylmethyl)aniline	I, Isoquinolin-4-ylmethyl	C₁₆H₁₄IN₂	376.21	π-π stacking, N–H⋯O hydrogen bonding
3-Iodo-N-(4-nitrobenzyl)aniline	I, 4-Nitrobenzyl	C₁₃H₁₁IN₂O₂	370.15	N–H⋯O, C–H⋯O, iodo⋯nitro interactions
4-Iodo-N-(4-nitrobenzyl)aniline	I (para), 4-Nitrobenzyl	C₁₃H₁₁IN₂O₂	370.15	C–H⋯O, N–H⋯π stacking
3-Iodo-N-[(3-methylthiophen-2-yl)methyl]aniline	I, 3-Methylthiophen-2-ylmethyl	C₁₂H₁₃INS	329.20	Thiophene-induced electronic effects
4-Iodo-N-({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)aniline	I, CF₃S-substituted benzyl	C₁₄H₁₁F₃INS	409.21	Enhanced lipophilicity, steric bulk

Key Observations:

Electronic Effects: The isoquinoline group in the target compound provides a larger conjugated π-system compared to nitrobenzyl or thiophene groups, enhancing π-π interactions critical for protein binding in medicinal applications .

Hydrogen Bonding: Compounds with nitro groups (e.g., 3-iodo-N-(4-nitrobenzyl)aniline) exhibit stronger N–H⋯O hydrogen bonds, while the isoquinoline derivative relies on N–H⋯O and aromatic stacking .

Key Observations:

Cross-Coupling Efficiency: The target compound’s synthesis via Suzuki-Miyaura coupling (16% yield) is less efficient compared to Buchwald-Hartwig amination (49% yield in ), likely due to steric hindrance from the isoquinoline group .

Nitro Group Introduction : Direct nitration/iodination (e.g., in ) avoids multi-step coupling but requires precise control to avoid over-nitration.